1-Heptanethiol 1-Heptanethiol 1-heptanethiol is a colorless liquid with a strong unpleasant odor. Mp: -41.3°C; bp: 177°C. Density: 0.84 g cm-3. Insoluble in water.
Heptane-1-thiol, also known as 1-heptylthiol or heptyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Heptane-1-thiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, heptane-1-thiol is primarily located in the membrane (predicted from logP). Heptane-1-thiol has an onion and sulfurous taste.
Brand Name: Vulcanchem
CAS No.: 1639-09-4
VCID: VC21223815
InChI: InChI=1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
SMILES: CCCCCCCS
Molecular Formula: C7H16S
CH3(CH2)6SH
C7H16S
Molecular Weight: 132.27 g/mol

1-Heptanethiol

CAS No.: 1639-09-4

Cat. No.: VC21223815

Molecular Formula: C7H16S
CH3(CH2)6SH
C7H16S

Molecular Weight: 132.27 g/mol

* For research use only. Not for human or veterinary use.

1-Heptanethiol - 1639-09-4

Specification

Description 1-heptanethiol is a colorless liquid with a strong unpleasant odor. Mp: -41.3°C; bp: 177°C. Density: 0.84 g cm-3. Insoluble in water.
Heptane-1-thiol, also known as 1-heptylthiol or heptyl mercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Heptane-1-thiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, heptane-1-thiol is primarily located in the membrane (predicted from logP). Heptane-1-thiol has an onion and sulfurous taste.
CAS No. 1639-09-4
Molecular Formula C7H16S
CH3(CH2)6SH
C7H16S
Molecular Weight 132.27 g/mol
IUPAC Name heptane-1-thiol
Standard InChI InChI=1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
Standard InChI Key VPIAKHNXCOTPAY-UHFFFAOYSA-N
SMILES CCCCCCCS
Canonical SMILES CCCCCCCS
Boiling Point 351 °F at 760 mm Hg (NIOSH, 2016)
177.0 °C
176 °C
351°F
Flash Point 115 °F (NIOSH, 2016)
46 °C c.c.
115°F
Melting Point -46 °F (NIOSH, 2016)
-43.0 °C
-43 °C
-43°C
-46°F

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